Cas no 2169343-79-5 (1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol)

• Product Name: 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol
• CAS No: 2169343-79-5
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 5324921
• PubChem ID: 138609106
• Update Time: 2025-05-24

1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol
• AT11500
• 1-(5-BROMO-2-(TRIFLUOROMETHYL)PYRIDIN-4-YL)ETHAN-1-OL
• 1-[5-bromo-2-(trifluoromethyl)-4-pyridyl]ethanol
• SCHEMBL20972087
• 2169343-79-5
• ZVTLDSAHIIOMAD-UHFFFAOYSA-N
• DB-161501
• PS-16132

• Inchi： 1S/C8H7BrF3NO/c1-4(14)5-2-7(8(10,11)12)13-3-6(5)9/h2-4,14H,1H3
• InChI Key： ZVTLDSAHIIOMAD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C=C1C(C)O

Computed Properties

• Exact Mass: 268.96631g/mol
• Monoisotopic Mass: 268.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol

Research Brief on 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol (CAS: 2169343-79-5): Recent Advances and Applications

The compound 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol (CAS: 2169343-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromo and trifluoromethyl substituents on the pyridine ring, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. This research brief synthesizes the latest findings on this compound, focusing on its synthetic routes, biological activities, and emerging applications.

Recent literature reveals that 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol is a critical building block in the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of pyridine-based kinase inhibitors, which showed promising activity against cancer cell lines. The presence of the trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting derivatives, making this compound particularly valuable in medicinal chemistry.

In addition to its role in kinase inhibitor development, this compound has been investigated for its potential antiviral properties. A preprint from BioRxiv (2024) reported that derivatives of 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol exhibited inhibitory effects against RNA viruses, including SARS-CoV-2. The bromo substituent at the 5-position of the pyridine ring was found to be crucial for binding to viral proteases, suggesting a mechanism of action worth further exploration.

The synthetic accessibility of 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol has also been a focus of recent research. A team from the University of Cambridge developed a scalable, one-pot synthesis method for this compound, achieving a yield of over 85% (Chemical Communications, 2023). This advancement addresses previous challenges in large-scale production, paving the way for its broader application in drug discovery programs.

Looking ahead, the unique structural features of 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanol position it as a key player in the design of next-generation pharmaceuticals. Ongoing research is exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation strategies. As the field of chemical biology continues to evolve, this compound is likely to remain at the forefront of innovative therapeutic development.